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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Disperse Red 73, focusing on its crystallization behavior and control.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and application of
Disperse Red 73, with a focus on preventing and controlling unwanted crystallization.
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Issue Potential Cause Recommended Solution

- Control Cooling Rate: Avoid
rapid temperature drops in the
dye bath to prevent rapid
crystallization.[1] - Optimize
Dye Concentration: Use the
lowest effective concentration
of Disperse Red 73 to reduce
) the likelihood of crystal
] ] Formation of large dye crystals ) _
Uneven Dyeing or Speckling ) ) formation.[1] - pH Adjustment:
in the dye bath leading to poor o ]
on Substrate ) ) Maintain the dye bath pH in a
dispersion.[1] _ o

slightly acidic to neutral range
(ideally pH 4.5-5.5) to enhance
solubility and stability.[2][3] -
Use of Dispersing Agents:
Incorporate an appropriate
dispersing agent to stabilize
the dye particles and prevent

aggregation.

- Solvent Selection: Disperse
Red 73 is soluble in ethanol,
acetone, and benzene. Ensure
the chosen solvent is
appropriate for the desired
concentration. - Temperature
] o Control: Store solutions at a
S ) Exceeding the solubility limit of )
Precipitation of Dye During stable temperature. If heating
) ) the solvent, or temperature )
Storage or in Solution ) to dissolve, allow for slow
fluctuations. )
cooling to prevent
precipitation. - Consult
Solubility Data: Refer to the
solubility data tables below to
ensure you are working within
the solubility limits at a given

temperature.
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- Controlled Supersaturation:
Carefully control the level of
supersaturation by managing
concentration and
temperature. - Seeding:
Introduce seed crystals to
Inconsistent Crystal Size and Uncontrolled nucleation and promote controlled crystal
Morphology crystal growth conditions. growth and achieve a more
uniform size distribution. -
Stirring/Agitation: Optimize the
stirring rate to ensure
homogenous solution
conditions and prevent

localized high supersaturation.

- Slower Crystallization Rate:
Decrease the rate of
supersaturation by slowing
down the addition of anti-
) - ) ) ] solvent or the rate of cooling. -
Poor Filterability of Crystalline Formation of very fine or ] ] ]
) Aging/Digestion: Hold the
Product irregularly shaped crystals. ) ]
crystalline slurry at the final
crystallization temperature for
a period to allow for Ostwald
ripening, which can lead to

larger, more uniform crystals.

Frequently Asked Questions (FAQSs)

1. What is Disperse Red 73 and what are its common applications?

Disperse Red 73 (C.l. 11116) is a single azo disperse dye. It appears as a dark red powder
and is primarily used for dyeing synthetic fibers like polyester and acetate fibers due to its good
fastness and leveling properties. It is also used in printing applications.

2. What are the key factors that influence the crystallization of Disperse Red 73?
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The primary factors influencing the crystallization of Disperse Red 73 are:

o Temperature: As temperature decreases, the solubility of Disperse Red 73 decreases,
leading to supersaturation and crystallization. Rapid cooling can result in the formation of
large, undesirable crystals.

» Concentration: Higher concentrations of the dye in solution increase the probability of
nucleation and crystal growth.

e pH: The stability and solubility of Disperse Red 73 are pH-dependent. A slightly acidic to
neutral pH range of 3-7 is generally preferred for dyeing applications to minimize
crystallization. The optimal pH for the dye bath is often cited as 4.5-5.5.

o Presence of Other Chemicals: Dispersing agents can help to prevent the aggregation of dye

molecules and the formation of large crystals by stabilizing the dye particles in the solution.

3. In which solvents is Disperse Red 73 soluble?

Disperse Red 73 is reported to be soluble in ethanol, acetone, and benzene.

4. How can | control the crystal size of Disperse Red 73 during my experiments?

Controlling the crystal size of Disperse Red 73 involves careful manipulation of the
crystallization conditions:

» Control the Rate of Supersaturation: A slow and controlled approach to reaching
supersaturation, either by gradual cooling or slow addition of an anti-solvent, will favor the
growth of larger, more uniform crystals over rapid nucleation of many small crystals.

o Agitation: Consistent and appropriate stirring ensures a uniform temperature and
concentration throughout the solution, which promotes even crystal growth.

o Use of Additives: Certain additives can act as crystal growth inhibitors or habit modifiers,
influencing the final crystal size and shape.

5. What analytical techniques can be used to study the crystallization of Disperse Red 737

Common analytical techniques for studying crystallization include:
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e Microscopy: To visually observe the size, shape, and morphology of the crystals.

 Differential Scanning Calorimetry (DSC): To determine the thermal properties of the dye,
such as its melting point and crystallization temperature.

» X-ray Diffraction (XRD): To analyze the crystal structure and identify different polymorphic
forms.

Data Presentation
Table 1: Physical and Chemical Properties of Disperse

Red 73

Property Value Reference
C.l. Name Disperse Red 73

C.I. Number 11116

CAS Number 16889-10-4

Molecular Formula C1sH16NeO2

Molecular Weight 348.36 g/mol

Appearance Dark red powder

N Soluble in ethanol, acetone,
Solubility o
enzene

Optimal Dyeing pH 3-7

Table 2: Solubility of Disperse Red 73 in Supercritical
Carbon Dioxide (sc-COz2)

Note: The following data is for the solubility of Disperse Red 73 in a specialized solvent system
and may not be directly applicable to common laboratory solvents. It is provided for reference
and to illustrate the temperature and pressure dependence of solubility.
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Temperature (K) Pressure (MPa) Solubility (mol/mol x 10-)
343.15 14 1.96
343.15 18 3.15
343.15 22 5.23
343.15 26 8.01
363.15 14 2.54
363.15 18 4.32
363.15 22 7.15
363.15 26 10.98
383.15 14 3.21
383.15 18 5.67
383.15 22 9.43
383.15 26 14.52
403.15 14 4.01
403.15 18 7.21
403.15 22 12.03
403.15 26 19.78

Data extracted from a study on
the solubility of azo disperse

dyes in supercritical COs-.

Experimental Protocols

Protocol 1: General Procedure for Recrystallization of
Disperse Red 73

Objective: To purify Disperse Red 73 and obtain well-defined crystals.
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Materials:

e Crude Disperse Red 73 powder

» High-purity solvent (e.g., acetone or ethanol)
o Erlenmeyer flask

e Hot plate with magnetic stirrer

e Stir bar

 Filter paper

e Buchner funnel and vacuum flask

e Crystallizing dish

Procedure:

o Place a magnetic stir bar in the Erlenmeyer flask and add a measured amount of the chosen
solvent.

o Gently heat the solvent on the hot plate while stirring.

o Gradually add the crude Disperse Red 73 powder to the heated solvent until no more dye
dissolves, creating a saturated solution.

e Add a small additional amount of solvent to ensure all the dye is dissolved.

» Hot filter the solution through a pre-heated funnel with filter paper to remove any insoluble
impurities.

o Transfer the hot, clear filtrate to a clean crystallizing dish.

o Cover the dish with a watch glass or perforated parafilm to allow for slow evaporation of the
solvent.

 Allow the solution to cool slowly to room temperature undisturbed.
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» For further crystal growth, the dish can be placed in a refrigerator or cold bath after reaching
room temperature.

» Once a sufficient amount of crystals has formed, collect them by vacuum filtration using a
Buchner funnel.

» Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

e Dry the crystals in a vacuum oven at a low temperature.

Protocol 2: Analysis of Thermal Properties using
Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions of Disperse Red 73.

Materials and Equipment:

Disperse Red 73 crystalline sample

DSC instrument

Aluminum DSC pans and lids

Crimper for sealing pans

Analytical balance

Procedure:

Calibrate the DSC instrument for temperature and heat flow according to the manufacturer's
instructions, typically using an indium standard.

o Accurately weigh 2-5 mg of the Disperse Red 73 sample into an aluminum DSC pan using
an analytical balance.

» Seal the pan with a lid using the crimper.

» Place the sealed sample pan and an empty reference pan into the DSC cell.
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e Set up the thermal program. A typical program for a disperse dye would be:

o

Equilibrate at 25 °C.

Ramp the temperature from 25 °C to a temperature above the expected melting point

[¢]

(e.g., 250 °C) at a constant heating rate (e.g., 10 °C/min).

[¢]

Hold at the final temperature for a few minutes.

[¢]

Cool the sample back to 25 °C at a controlled rate (e.g., 10 °C/min).
» Start the DSC run under an inert atmosphere (e.g., nitrogen gas flow).

e Analyze the resulting thermogram to identify endothermic peaks (melting) and exothermic
peaks (crystallization). Determine the onset temperature and peak temperature for each
transition.

Visualizations
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Experimental Workflow for Crystallization of Disperse Red 73
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Factors Influencing the Crystallization of Disperse Red 73

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Disperse red 73 TDS|Disperse red 73 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

o 3. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International
Co.,Ltd [dyestuffscn.com]

 To cite this document: BenchChem. [Technical Support Center: Crystallization of Disperse
Red 73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079764+#crystallization-behavior-of-disperse-red-73-
and-its-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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